1-(4H-1,2,4-triazol-3-yl)piperidine
Overview
Description
1-(4H-1,2,4-triazol-3-yl)piperidine, also known as 4H-1,2,4-triazol-3-ylpiperidine, is a heterocyclic compound consisting of a piperidine ring fused to a 1,2,4-triazole ring. It is a versatile building block for the synthesis of a variety of bioactive compounds and has been the subject of considerable research in the past decade.
Scientific Research Applications
1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine has been used in a variety of scientific research applications, including the synthesis of novel compounds, the study of enzyme inhibition, and the development of new therapeutic agents. It has also been investigated for its potential use in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine is not yet fully understood, but it is believed to involve the binding of the compound to a variety of proteins and enzymes, resulting in the inhibition of their activity. This inhibition is thought to be caused by the formation of a hydrogen bond between the nitrogen atom of the piperidine ring and the nitrogen atom of the 1,2,4-triazole ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine have been studied in a variety of organisms and cell lines. In general, the compound has been found to have a broad range of effects, including the inhibition of enzymes, the inhibition of cell proliferation, the induction of apoptosis, and the modulation of gene expression.
Advantages and Limitations for Lab Experiments
1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is a versatile building block for the synthesis of a variety of bioactive compounds. However, it is important to note that the compound is not water-soluble, and it is not stable at high temperatures.
Future Directions
1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine has a wide range of potential applications, and there are many potential future directions for research. These could include further study of the compound’s mechanism of action, the development of new therapeutic agents, and the investigation of its potential use in the treatment of cancer and other diseases. Additionally, further research into the synthesis of 1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine could lead to the development of more efficient and cost-effective methods. Finally, the compound could be used in the development of new drugs and other bioactive compounds.
Synthesis Methods
The synthesis of 1-(1-(4H-1,2,4-triazol-3-yl)piperidineazol-3-yl)piperidine can be achieved through a variety of methods, including the reaction of piperidine with 1,2,4-triazole, the reaction of 1,2,4-triazole with an appropriate amine, and the reaction of piperidine with an appropriate amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4H-1,2,4-triazol-3-yl)piperidine involves the reaction of piperidine with 4H-1,2,4-triazole in the presence of a suitable catalyst.", "Starting Materials": [ "Piperidine", "4H-1,2,4-triazole", "Catalyst" ], "Reaction": [ "Add piperidine to a reaction flask", "Add 4H-1,2,4-triazole to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and filter the solid product", "Wash the solid product with a suitable solvent and dry to obtain 1-(4H-1,2,4-triazol-3-yl)piperidine" ] } | |
CAS RN |
18377-88-3 |
Product Name |
1-(4H-1,2,4-triazol-3-yl)piperidine |
Molecular Formula |
C7H12N4 |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
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